Cas no 14609-51-9 (5,10,15,20-Tetra(4-cyanophenyl)porphyrin)

• Product Name: 5,10,15,20-Tetra(4-cyanophenyl)porphyrin
• CAS No: 14609-51-9
• MF: C₄₈H₂₆N₈
• MW: 0
• CID: 3762625
• PubChem ID: 135424562
• Update Time: 2025-04-23

5,10,15,20-Tetra(4-cyanophenyl)porphyrin Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-
• 5,10,15,20-Tetra(4-cyanophenyl)porphyrin
• tetra(4-cyanophenyl) porphyrin
• Meso-Tetra(4-cyanobenzyl)porphine
• SCHEMBL6513665
• BS-45297
• 4-[7,12,17-tris(4-cyanophenyl)-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),4,6,8,10,12,14,16(22),17,19-undecaen-2-yl]benzonitrile
• 5,10,15,20-tetra(4-cyanophenyl) porphyrin
• 4,4',4'',4'''-(Porphyrin-5,10,15,20-tetrayl)tetrabenzonitrile
• 14609-51-9
• F72030
• 4-[10,15,20-tris(4-cyanophenyl)-21,23-dihydroporphyrin-5-yl]benzonitrile
• CS-0110946
• 5,10,15,20-Tetrakis(4-cyanophenyl)porphyrin

• Inchi： 1S/C48H26N8/c49-25-29-1-9-33(10-2-29)45-37-17-19-39(53-37)46(34-11-3-30(26-50)4-12-34)41-21-23-43(55-41)48(36-15-7-32(28-52)8-16-36)44-24-22-42(56-44)47(40-20-18-38(45)54-40)35-13-5-31(27-51)6-14-35/h1-24,53,56H/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-
• InChI Key： AQIFPEIUSQBFJF-PJEPRTEXSA-N
• SMILES： N1([H])C2C([H])=C([H])C1=C(C1C([H])=C([H])C(C#N)=C([H])C=1[H])C1C([H])=C([H])C(=C(C3C([H])=C([H])C(C#N)=C([H])C=3[H])C3=C([H])C([H])=C(C(C4C([H])=C([H])C(C#N)=C([H])C=4[H])=C4C([H])=C([H])C(C=2C2C([H])=C([H])C(C#N)=C([H])C=2[H])=N4)N3[H])N=1 |c:28,69,t:8,62|

Computed Properties

• Exact Mass: 714.22804286g/mol
• Monoisotopic Mass: 714.22804286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 4
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• XLogP3: 9.3

Additional information on 5,10,15,20-Tetra(4-cyanophenyl)porphyrin

5,10,15,20-Tetra(4-cyanophenyl)porphyrin (CAS 14609-51-9): A Versatile Porphyrin Derivative for Advanced Applications

5,10,15,20-Tetra(4-cyanophenyl)porphyrin (CAS 14609-51-9) is a highly functionalized porphyrin derivative that has gained significant attention in materials science, photodynamic therapy, and catalysis research. This tetra-substituted porphyrin compound features four cyanophenyl groups at the meso-positions, giving it unique electronic and optical properties that distinguish it from simple porphyrins.

The molecular structure of 5,10,15,20-tetrakis(4-cyanophenyl)porphyrin consists of a central porphyrin core with four 4-cyanophenyl substituents symmetrically arranged around the macrocycle. This arrangement creates a rigid, planar structure with extended π-conjugation, which is responsible for its remarkable photophysical properties. Researchers are particularly interested in how the electron-withdrawing cyano groups affect the compound's absorption spectra and redox potential.

One of the most searched topics regarding porphyrin derivatives relates to their applications in photodynamic therapy (PDT). While 5,10,15,20-Tetra(4-cyanophenyl)porphyrin itself isn't typically used as a photosensitizer, its derivatives show promise in this field. The cyanophenyl functional groups provide excellent sites for further modification, allowing scientists to tune the compound's solubility, cellular uptake, and photodynamic activity.

In materials science, this tetra-cyanophenyl porphyrin serves as a building block for advanced organic electronic materials. Its ability to form stable complexes with various metal ions makes it valuable for creating molecular semiconductors and optoelectronic devices. Recent studies have explored its potential in organic photovoltaics, where porphyrin-based materials can improve light harvesting and charge transport.

The compound's coordination chemistry is another area of intense research. When metalated, 5,10,15,20-Tetra(4-cyanophenyl)porphyrin forms robust complexes that serve as catalysts for various organic transformations. The cyano groups enhance the Lewis acidity of the central metal ion, potentially improving catalytic activity in oxidation reactions and other important chemical processes.

From a synthetic chemistry perspective, 5,10,15,20-tetrakis(4-cyanophenyl)porphyrin synthesis typically involves the condensation of pyrrole with 4-cyanobenzaldehyde under Adler-Longo conditions. The product can be further purified through column chromatography, yielding the pure porphyrin macrocycle with its characteristic deep purple color. Researchers often search for optimized synthetic protocols to improve yields and purity of this valuable compound.

In supramolecular chemistry, the tetra-cyanophenyl porphyrin derivative demonstrates fascinating self-assembly behavior. The cyano groups participate in various non-covalent interactions, including dipole-dipole interactions and weak hydrogen bonding, which can direct the formation of ordered nanostructures. This property makes it interesting for developing functional nanomaterials with precise molecular organization.

Recent advances in artificial photosynthesis have brought renewed attention to porphyrin compounds like 5,10,15,20-Tetra(4-cyanophenyl)porphyrin. Its ability to absorb visible light and participate in electron transfer processes makes it a candidate for light-harvesting systems that mimic natural chlorophyll. The electron-withdrawing substituents help stabilize charge-separated states, which is crucial for efficient energy conversion.

The compound's spectroscopic properties are frequently studied, with its intense Soret band around 420 nm and Q bands between 500-650 nm being characteristic of porphyrins. However, the cyanophenyl substituents cause significant shifts in these absorption bands compared to unsubstituted porphyrin, making 5,10,15,20-Tetra(4-cyanophenyl)porphyrin particularly useful for applications requiring specific light absorption characteristics.

For researchers working with 5,10,15,20-tetrakis(4-cyanophenyl)porphyrin, proper handling and storage are essential. While not classified as hazardous, it should be protected from light and stored in a cool, dry environment to maintain stability. Many scientists search for information about its solubility (typically good in chlorinated solvents and DMF) and methods for characterizing this porphyrin derivative using techniques like UV-Vis spectroscopy and mass spectrometry.

The commercial availability of 5,10,15,20-Tetra(4-cyanophenyl)porphyrin has increased in recent years due to growing demand from both academic and industrial researchers. Suppliers typically offer it in various purity grades, with prices varying according to purity and quantity. The compound's CAS number (14609-51-9) serves as a crucial identifier for procurement and regulatory purposes.

Looking forward, 5,10,15,20-Tetra(4-cyanophenyl)porphyrin continues to be a valuable tool in developing new materials and technologies. Its versatility as a platform for further functionalization, combined with its interesting photophysical and electrochemical properties, ensures it will remain an important compound in chemical research. As interest grows in porphyrin-based materials for energy applications, medicine, and nanotechnology, this tetra-substituted porphyrin derivative is likely to play an increasingly significant role.